Cas no 62875-08-5 (1,2,3-Butanetriol, 3-methyl-)

• Product Name: 1,2,3-Butanetriol, 3-methyl-
• CAS No: 62875-08-5
• MF: C₅H₁₂O₃
• MW: 120.146982192993
• CID: 429344
• PubChem ID: 13044596
• Update Time: 2025-04-19

1,2,3-Butanetriol, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Butanetriol, 3-methyl-
• 3-methylbutane-1,2,3-triol
• SCHEMBL283398
• QFZITDCVRJQLMZ-UHFFFAOYSA-N
• glycerol dimethylester
• 62875-08-5
• DTXSID50516141
• (RS)-3-methyl-1,2,3-butanetriol

• Inchi： 1S/C5H12O3/c1-5(2,8)4(7)3-6/h4,6-8H,3H2,1-2H3
• InChI Key： QFZITDCVRJQLMZ-UHFFFAOYSA-N
• SMILES： OC(C)(C)C(CO)O

Computed Properties

• Exact Mass: 120.07866
• Monoisotopic Mass: 120.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 70.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69